Cas no 2680850-93-3 (4-(2-Acetamido-1,3-thiazol-4-yl)thiophene-3-carboxylic acid)

• Product Name: 4-(2-Acetamido-1,3-thiazol-4-yl)thiophene-3-carboxylic acid
• CAS No: 2680850-93-3
• MF: C₁₀H₈N₂O₃S₂
• MW: 268.312119483948
• CID: 5650184
• PubChem ID: 165911724
• Update Time: 2025-05-23

4-(2-Acetamido-1,3-thiazol-4-yl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282876
• 2680850-93-3
• 4-(2-acetamido-1,3-thiazol-4-yl)thiophene-3-carboxylic acid
• 4-(2-Acetamido-1,3-thiazol-4-yl)thiophene-3-carboxylic acid

• Inchi： 1S/C10H8N2O3S2/c1-5(13)11-10-12-8(4-17-10)6-2-16-3-7(6)9(14)15/h2-4H,1H3,(H,14,15)(H,11,12,13)
• InChI Key： XHMWFMLOHWHZGS-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=NC(=C1)C1=CSC=C1C(=O)O

Computed Properties

• Exact Mass: 267.99763447g/mol
• Monoisotopic Mass: 267.99763447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 136Ų

Additional information on 4-(2-Acetamido-1,3-thiazol-4-yl)thiophene-3-carboxylic acid

4-(2-Acetamido-1,3-thiazol-4-yl)thiophene-3-carboxylic Acid: A Comprehensive Overview

The compound 4-(2-Acetamido-1,3-thiazol-4-yl)thiophene-3-carboxylic acid (CAS No. 2680850933) is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique combination of a thiazole ring and a thiophene ring, which contribute to its versatile chemical properties. The presence of an acetamido group further enhances its functional versatility, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery and material science. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. Similarly, the thiophene ring, another five-membered aromatic heterocycle with sulfur, is widely used in the synthesis of advanced materials due to its excellent electronic properties. The combination of these two rings in a single molecule creates a unique platform for exploring novel chemical reactions and applications.

The synthesis of 4-(2-Acetamido-1,3-thiazol-4-yl)thiophene-3-carboxylic acid involves a series of carefully designed organic reactions. Researchers have employed various strategies, including condensation reactions and coupling reactions, to construct the molecule. The use of transition metal catalysts has been particularly effective in achieving high yields and purity levels. These advancements in synthetic methodology have significantly contributed to the scalability of the compound's production, making it more accessible for large-scale applications.

In terms of applications, this compound has shown promise in the field of drug design. Its ability to form hydrogen bonds and participate in π–π interactions makes it an ideal candidate for designing bioactive molecules. Recent studies have demonstrated its potential as a lead compound for developing new drugs targeting various diseases, including cancer and neurodegenerative disorders. Additionally, the compound's electronic properties make it suitable for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs).

The latest research on this compound has focused on understanding its biological activity and toxicological profile. Preclinical studies have revealed that it exhibits moderate cytotoxicity against certain cancer cell lines while showing low toxicity towards normal cells. These findings suggest that it could be further developed into a targeted anticancer agent. Furthermore, its ability to modulate key cellular pathways involved in inflammation and oxidative stress has opened new avenues for its use in treating chronic inflammatory diseases.

Another area of interest is the compound's role in nanotechnology. Due to its aromaticity and conjugated system, it has been used as a building block for constructing self-assembled monolayers (SAMs) and nanoparticles. These nanostructures have potential applications in drug delivery systems, sensors, and catalysis. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

In conclusion, 4-(2-Acetamido-1,3-thiazol-4-yl)thiophene-3-carboxylic acid is a multifaceted compound with immense potential across diverse fields. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.